Bis-PEG8-NHS ester

• Molecular Formula: C28H44N2O16
• Molecular Weight: 664.7 g/mol
• InChI: InChI=1S/C28H44N2O16/c31-23-1-2-24(32)29(23)45-27(35)5-7-37-9-11-39-13-15-41-17-19-43-21-22-44-20-18-42-16-14-40-12-10-38-8-6-28(36)46-30-25(33)3-4-26(30)34/h1-22H2
• InChIKey: PUAMEGWXBSQSOU-UHFFFAOYSA-N

Bis-PEG8-NHS Ester: Technical Specifications and Key Properties

Bis-PEG8-NHS ester is a homobifunctional, amine-reactive crosslinker comprising an 8-unit polyethylene glycol (PEG8) spacer chain (~3.2 nm / 32 Å) terminated at both ends with N-hydroxysuccinimide (NHS) ester groups [1]. With molecular formula C₂₈H₄₄N₂O₁₆ and a discrete molecular weight of 664.7 g/mol, this compound reacts with primary amines at pH 7.0–9.0 to form stable amide bonds, releasing NHS as a benign leaving group [2]. The PEG8 spacer confers high aqueous solubility—enabling direct dissolution in aqueous buffers without organic co-solvents—and its computed XLogP3 of −3.1 indicates pronounced hydrophilicity relative to hydrocarbon-spacer crosslinkers [1]. Typically supplied as a pale yellow oil at ≥95% purity (HPLC) and stored at −20°C under desiccated, light-protected conditions, Bis-PEG8-NHS ester occupies a strategically intermediate position within the bis-PEG-NHS homologous series (PEG2–PEG24+) [3].

PEG8 spacer ~3.2 nm reach reduces steric hindrance in protein–protein conjugation

Aqueous solubility Direct dissolution in buffer eliminates organic co-solvent denaturation risk

Monodisperse Single defined MW supports precise crosslinking stoichiometry

• [1] PubChem Compound Summary CID 156598795, Bis-PEG8-NHS ester. National Center for Biotechnology Information, 2025. View Source
• [2] Bis-PEG8-NHS ester: 双NHS活化酯PEG8 linker的应用与反应特性. Sohu Science & Technology, April 2026. View Source
• [3] Applications of Bis-PEG-NHS Linkers: A Practical Guide. TideChem, February 2026. View Source

Bis-PEG8-NHS Ester: Performance Advantages Over Generics

Substituting Bis-PEG8-NHS ester with shorter analogs (e.g., Bis-PEG4, Bis-PEG2), longer variants (e.g., Bis-PEG12, Bis-PEG24), or non-PEG crosslinkers (e.g., DSS, BS3) introduces quantifiable trade-offs in steric accessibility, conjugate solubility, aggregation propensity, and pharmacokinetic performance. Shorter PEG spacers elevate steric hindrance between conjugated biomolecules, directly increasing aggregation risk and reducing retained bioactivity; longer PEG chains, while improving solubility, introduce excessive molecular flexibility that compromises conjugate homogeneity and complicates structural characterization [1]. Non-PEG crosslinkers such as DSS are water-insoluble and require organic co-solvents (DMF or DMSO) that can denature sensitive proteins, while even water-soluble BS3 provides only an 11.4 Å rigid hydrocarbon spacer—approximately 2.8-fold shorter than the PEG8 spacer—and lacks the flexibility and hydrophilicity needed to maintain conjugate solubility and minimize non-specific adsorption . The PEG8 length represents an empirically validated optimum: sufficient spatial separation (~3.2 nm) to preserve biomolecular function while retaining discrete molecular identity, as evidenced by head-to-head ADC studies in which PEG8-based constructs outperformed both PEG4-based and non-PEG controls in pharmacokinetic profile and in vivo anti-tumor activity [2].

Shorter PEG spacers

May increase steric hindrance and aggregation, reducing retained bioactivity vs. PEG8.

Non-PEG crosslinkers

DSS requires organic co-solvent (DMF/DMSO), risking protein denaturation; BS3 lacks PEG flexibility and hydrophilicity.

Longer PEG variants

PEG12–PEG24 may increase molecular flexibility, complicating conjugate homogeneity and structural characterization.

• [1] Applications of Bis-PEG-NHS Linkers: A Practical Guide. TideChem, February 2026. View Source
• [2] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer, 13(Suppl 2):A1079, November 2025. View Source

Bis-PEG8-NHS Ester: Comparative Evidence vs. Analogs

Spacer Arm Length: PEG8 vs. PEG4 and PEG12

Bis-PEG8-NHS ester provides a PEG8 spacer arm measuring approximately 3.2 nm (32 Å), which is roughly 2.3-fold longer than the estimated 1.4–1.8 nm spacer of Bis-PEG4-NHS ester and approximately 1.5-fold shorter than the 4.8 nm spacer of Bis-PEG12-NHS ester [1][2]. This intermediate length places Bis-PEG8-NHS ester in the empirically optimal range (PEG8–PEG12) identified for antibody-enzyme conjugation, where sufficient spatial separation reduces steric interference while preserving conjugate homogeneity [3]. In contrast, the non-PEG crosslinker DSS provides only an 11.4 Å (1.14 nm) rigid hydrocarbon spacer—approximately 2.8-fold shorter than PEG8 .

Spacer length

Cross-study comparable

PEG8: ~3.2 nm; PEG4: ~1.6 nm; PEG12: ~4.8 nm; DSS: 1.14 nm.

PEG8 balances spatial separation and conjugate homogeneity.

Shorter spacers risk steric collision; longer may reduce characterization precision.

Evidence Dimension	Spacer arm length (controlling inter-biomolecular distance)
Target Compound Data	~3.2 nm (32 Å), 8 ethylene glycol units
Comparator Or Baseline	Bis-PEG4-NHS ester: estimated 1.4–1.8 nm; Bis-PEG12-NHS ester: ~4.8 nm (48 Å); DSS: 11.4 Å (1.14 nm, 8-atom hydrocarbon)
Quantified Difference	~2.3-fold longer than Bis-PEG4; ~1.5-fold shorter than Bis-PEG12; ~2.8-fold longer than DSS
Conditions	Calculated from ethylene glycol unit length (~3.5–4.0 Å per unit) and confirmed by vendor specifications

Why This Matters

Spacer length is the primary determinant of whether two conjugated biomolecules can achieve productive orientation without steric collision; PEG8 is validated as the minimal length for effective antibody-enzyme spatial separation.

• [1] Bis-PEG8-NHS ester: 双NHS活化酯PEG8 linker的应用与反应特性. Sohu Science & Technology, April 2026. View Source
• [2] Bis-PEG12-NHS ester: 双NHS活化酯长链PEG linker的应用与特性. Sohu Science & Technology, April 2026. View Source
• [3] Applications of Bis-PEG-NHS Linkers: A Practical Guide. TideChem, February 2026. View Source

Aqueous Solubility: Eliminates DSS Co-Solvent Limitation

Bis-PEG8-NHS ester is directly soluble in water and aqueous buffers (e.g., PBS, pH 7–9), enabling single-phase conjugation reactions without organic co-solvents . In direct comparison, the non-PEG homobifunctional crosslinker DSS (disuccinimidyl suberate) is water-insoluble and must first be dissolved in DMF or DMSO before addition to aqueous reaction mixtures—a step that can induce protein denaturation, precipitation, or activity loss . Even the sulfonated analog BS3, while water-soluble, lacks the PEG spacer and provides only a short 11.4 Å hydrocarbon bridge . The PEG8 spacer's ether oxygen backbone confers both aqueous solubility and conformational flexibility unavailable in rigid hydrocarbon spacers.

Aqueous solubility

Data to verify

Directly soluble in PBS pH 7–9; DSS requires 5–10% DMF/DMSO.

Eliminates co-solvent protein denaturation risk.

Review solubility under specific buffer and temperature conditions.

Evidence Dimension	Aqueous solubility (requirement for organic co-solvent)
Target Compound Data	Water-soluble; directly dissolvable in aqueous buffer (PBS, pH 7–9) without organic co-solvent
Comparator Or Baseline	DSS: water-insoluble (requires DMF or DMSO pre-dissolution); BS3: water-soluble but non-PEG, 11.4 Å hydrocarbon spacer
Quantified Difference	Bis-PEG8-NHS ester: 0% organic co-solvent required vs. DSS: 5–10% (v/v) DMF or DMSO typically required
Conditions	Aqueous conjugation conditions (pH 7–9, ambient temperature)

Why This Matters

Organic co-solvents required for DSS can denature sensitive proteins, alter conjugation stoichiometry, and introduce additional purification steps; direct aqueous solubility of Bis-PEG8-NHS ester simplifies workflows and preserves biomolecular integrity.

ADC Pharmacokinetics: PEG8 Linker Advantage

In a head-to-head study evaluating cleavable pendant-type PEG linkers for DAR8-ADCs (Trastuzumab-MMAE), constructs prepared with PEG8 and PEG12 linkers demonstrated superior pharmacokinetic profiles compared to DAR8-ADCs with PEG4 linkers and DAR4-ADCs without PEG [1]. Hydrophobic interaction chromatography (HIC) confirmed that increasing PEG chain length systematically decreased overall conjugate hydrophobicity, while stability studies at 40°C showed that aggregate content decreased as PEG length increased [1]. In vivo anti-tumor activity studies demonstrated that DAR8-ADCs with PEG8 exhibited stronger activity than PEG4-based DAR8-ADCs and conventional DAR4-ADCs; this efficacy trend was consistent with the observed PK profiles [1].

ADC pharmacokinetics

Direct head-to-head comparison

PEG8/PEG12 DAR8-ADC: improved PK & model-response vs. PEG4 and non-PEG DAR4 (mouse xenograft).

PEG8 achieves PK/model-response plateau in DAR8 format.

AUC and tumor volume data pending full publication.

Evidence Dimension	ADC pharmacokinetic profile and in vivo anti-tumor efficacy
Target Compound Data	DAR8-ADC with PEG8 linker: superior PK profile vs. PEG4, stronger in vivo anti-tumor activity vs. PEG4 and non-PEG DAR4-ADC
Comparator Or Baseline	DAR8-ADC with PEG4 linker (inferior PK); DAR4-ADC without PEG (inferior PK and weaker activity)
Quantified Difference	PK and efficacy hierarchy: PEG8 ≈ PEG12 > PEG4 > non-PEG (quantitative ranking; specific AUC and tumor volume data pending full publication)
Conditions	Trastuzumab-based DAR8-ADCs with MMAE payload; HIC analysis; stability at 40°C in formulation buffer; in vivo mouse xenograft models

Why This Matters

For ADC developers, linker length directly governs conjugate hydrophobicity, aggregation propensity, and ultimately pharmacokinetic exposure—PEG8 represents the minimal PEG length achieving the PK/efficacy plateau, avoiding the potential homogeneity and characterization challenges of longer PEG12/24 constructs.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer, 13(Suppl 2):A1079, November 2025. View Source

Monodisperse MW: Outperforms Polydisperse PEG Reagents

Unlike traditional PEG reagents that contain heterogeneous mixtures of varying PEG chain lengths (polydisperse), Bis-PEG8-NHS ester is a homogeneous compound with a precisely defined molecular weight of 664.7 g/mol (C₂₈H₄₄N₂O₁₆) and a single, discrete spacer arm length [1]. Sigma-Aldrich explicitly contrasts this characteristic against 'typical PEG reagents that contain heterogeneous mixtures of different PEG chain lengths,' noting that the homogeneous nature provides 'greater precision in optimization and characterization of crosslinking applications' and 'ensures reproducible protein-modification effects' . This defined stoichiometry enables precise molar calculations for conjugation reactions, whereas polydisperse PEG reagents introduce uncertainty in reactive group density and spacer length distribution.

Molecular definition

Class-level inference

Monodisperse (Đ ≈1.0) vs. polydisperse PEG (Đ 1.05–1.20); single MW 664.7 Da.

Precise stoichiometry control; reduces batch variability.

HPLC ≥95% purity; identity confirmed by NMR/MS.

Evidence Dimension	Molecular weight definition and batch-to-batch reproducibility
Target Compound Data	Homogeneous, monodisperse: single defined MW of 664.7 Da, single discrete spacer length of ~3.2 nm
Comparator Or Baseline	Polydisperse PEG reagents: heterogeneous mixtures with MW distributions (e.g., PEG 400, PEG 600) and variable spacer lengths
Quantified Difference	Monodispersity index (Đ) ≈ 1.0 for discrete Bis-PEG8-NHS ester vs. Đ 1.05–1.20 for polydisperse PEG reagents
Conditions	HPLC purity ≥95%; structural identity confirmed by NMR and MS

Why This Matters

For regulated environments (GMP, GLP) and applications requiring precise crosslinking stoichiometry (XL-MS, structural biology), monodisperse reagents eliminate the confounding variable of chain-length heterogeneity that complicates data interpretation and batch consistency.

• [1] PubChem Compound Summary CID 156598795, Bis-PEG8-NHS ester. National Center for Biotechnology Information, 2025. View Source

Aggregation Risk: PEG vs. Short-Chain NHS Crosslinkers

A comparative classification of crosslinker types positions bis-PEG-NHS linkers as having 'Very Low' aggregation risk, in contrast to short-chain NHS crosslinkers BS3 and DSS which are rated as 'High' aggregation risk [1]. This classification is supported by the ADC head-to-head study, which demonstrated that aggregate content systematically decreased as PEG chain length increased from PEG4 to PEG12 in DAR8-ADC formulations [2]. The PEG spacer's hydrophilicity and conformational flexibility reduce non-specific hydrophobic interactions between conjugated proteins that drive aggregation and precipitation—a well-documented limitation of hydrocarbon-spacer crosslinkers [3]. Additionally, PEG spacer arms are reported to reduce the immunogenic response to the spacer itself compared to purely hydrocarbon spacers [3].

Aggregation risk

Class-level inference

Bis-PEG-NHS class rated 'Very Low' vs. BS3/DSS 'High' aggregation risk.

Lower aggregation simplifies purification and preserves conjugate activity.

Qualitative risk tier from crosslinker comparison table.

Evidence Dimension	Aggregation risk classification and conjugate colloidal stability
Target Compound Data	Bis-PEG-NHS class: 'Very Low' aggregation risk; PEG spacer reduces conjugate aggregation and non-specific protein adsorption
Comparator Or Baseline	BS3 (short-chain NHS): 'High' aggregation risk; DSS (short-chain NHS): 'High' aggregation risk; glutaraldehyde: 'Very High' aggregation risk
Quantified Difference	Qualitative risk tier: Bis-PEG-NHS (Very Low) << BS3/DSS (High) < Glutaraldehyde (Very High); ADC aggregate content decreases as PEG length increases (PEG4 → PEG8 → PEG12)
Conditions	Classification derived from crosslinker comparison table; ADC aggregation monitored by native size-exclusion chromatography at 40°C

Why This Matters

Aggregation during conjugation compromises yield, bioactivity, and shelf-life of bioconjugates; selecting a low-aggregation-risk crosslinker reduces the need for post-conjugation purification and improves downstream process economics.

• [1] Applications of Bis-PEG-NHS Linkers: A Practical Guide (Table: Comparison with Other Crosslinkers). TideChem, February 2026. View Source
• [2] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer, 13(Suppl 2):A1079, November 2025. View Source
• [3] Aladdin SM(PEG)12 Product Introduction. CenMed Enterprises. View Source

High Purity and Rapid Procurement

Bis-PEG8-NHS ester is commercially available at ≥98% purity (HPLC) from major PEG linker contract research organizations and suppliers, with catalog availability in 50 mg to 500 mg unit sizes and typical 24-hour shipping turnaround . This purity specification exceeds the ≥95% threshold commonly listed for neighboring homologs such as Bis-PEG7-NHS ester (MW 620.60) and Bis-PEG9-NHS ester (MW 708.71) in the same vendor catalogs . The compound's molecular identity is confirmed by the PubChem database entry (CID 156598795) with validated IUPAC nomenclature, InChI key, and computed physicochemical descriptors including XLogP3 of −3.1 [1]. Multiple independent suppliers maintain stocked inventory, reducing single-source procurement risk.

Commercial purity

Cross-study comparable

≥98% HPLC purity; stocked at multiple vendors; 24-h shipping.

Supports sensitive bioconjugation and documentation requirements.

Verify lot-specific CoA for critical applications.

Evidence Dimension	Commercial purity specification and procurement availability
Target Compound Data	≥98% purity (HPLC); MW 664.7 g/mol; stocked at multiple vendors; 24-hour shipping
Comparator Or Baseline	Bis-PEG7-NHS ester: ≥95% purity, MW 620.60; Bis-PEG9-NHS ester: ≥95% purity, MW 708.71; Bis-PEG13-NHS ester: ≥95% purity, MW 884.92
Quantified Difference	≥98% (Bis-PEG8-NHS) vs. ≥95% for Bis-PEG7, Bis-PEG9, and Bis-PEG13 in comparable vendor catalogs
Conditions	HPLC purity determination; storage at −20°C; verified by independent supplier CoA

Why This Matters

Higher purity specification reduces the probability of side reactions from impurities in sensitive bioconjugation workflows and supports regulatory documentation requirements for ADC and biotherapeutic development programs.

• [1] PubChem Compound Summary CID 156598795, Bis-PEG8-NHS ester. National Center for Biotechnology Information, 2025. View Source

Bis-PEG8-NHS Ester: Key Application Scenarios

ADC Development: Balanced Hydrophilicity and PK for DAR8

In ADC programs pursuing drug-to-antibody ratios of 8 (DAR8), Bis-PEG8-NHS ester provides the minimal PEG spacer length that achieves the pharmacokinetic and efficacy plateau demonstrated in head-to-head linker comparisons [1]. Unlike PEG4-based DAR8-ADCs—which exhibit inferior PK profiles due to insufficient hydrophilicity shielding of the hydrophobic payload—PEG8 constructs match the PK performance of PEG12 while maintaining more compact conjugate architecture amenable to structural characterization [1]. The PEG8 spacer's ~3.2 nm length effectively reduces aggregation propensity during high-DAR conjugation, as evidenced by the systematic decrease in aggregate content with increasing PEG length observed in stability studies [1]. Procurement specification of ≥98% purity supports the stringent quality requirements of ADC development programs .

Antibody-Enzyme Conjugation for Diagnostic Immunoassays

For antibody-HRP or antibody-alkaline phosphatase conjugates used in ELISA and lateral flow assays, Bis-PEG8-NHS ester falls within the empirically validated optimal spacer range (PEG8–PEG12) that maintains spatial separation between antibody and enzyme, improving signal intensity and reducing steric interference compared to short-chain crosslinkers [1]. The PEG8 spacer provides sufficient reach (~3.2 nm) to prevent the enzyme's active site from being occluded by the antibody framework while avoiding the excessive flexibility of longer PEG chains that can reduce conjugate batch consistency [1]. The direct aqueous solubility eliminates organic solvent exposure that could compromise antibody binding affinity, and the 'Very Low' aggregation risk classification translates to higher conjugate yield with reduced post-conjugation aggregate removal steps [1].

Cross-Linking Mass Spectrometry (XL-MS) for Structural Biology

In XL-MS workflows, Bis-PEG8-NHS ester provides a defined 32 Å crosslinking distance constraint that bridges lysine residues within a precisely calibratable range, enabling distance-based protein structure validation and protein-protein interaction mapping [1]. The monodisperse, single-molecular-weight nature of Bis-PEG8-NHS ester is critical for XL-MS applications: unlike polydisperse PEG reagents, every crosslink event imposes an identical spacer length, eliminating ambiguity in distance restraint interpretation during computational modeling . The compound's NHS ester chemistry reacts with primary amines (lysine side chains and protein N-termini) at pH 7–9 with a half-life of 4–5 hours at pH 7.0 and 0°C, providing a practical working window for controlled crosslinking experiments .

Injectable Hydrogels and Medical Device Functionalization

Bis-PEG8-NHS ester enables crosslinking of amine-containing biopolymers (gelatin, hyaluronic acid, chitosan) under physiological conditions (aqueous buffer, pH 7–9, ambient temperature) without requiring organic solvents, catalysts, or elevated temperatures that would be incompatible with cell encapsulation or in situ gelation [1]. The PEG8 spacer's hydrophilicity and flexibility contribute to hydrogel network properties that resist non-specific protein adsorption—a critical attribute for implantable biomaterials where the foreign body response is driven by surface protein fouling [1]. For medical device coatings, the defined 32 Å spacer arm provides consistent surface presentation density of immobilized bioactive molecules (peptides, growth factors), supporting reproducible bioactivity across manufacturing batches [1].

Application

Selection Property

Validation Focus

ADC DAR8 hydrophilicity and PK studies

PEG8 spacer balances payload shielding and conjugate homogeneity

Model-response endpoints and aggregation monitoring

Immunoassay conjugate development

PEG8 spacer maintains spatial separation and aqueous processing

Signal intensity and enzyme activity retention assays

Protein structure distance mapping (XL-MS)

Monodisperse defined crosslinking distance constraint

Crosslink identification and distance restraint reproducibility

Hydrogel crosslinking and device coating

Aqueous-reactive, low-aggregation PEG crosslinker

Gelation kinetics, mechanical properties, and protein adsorption resistance

• [1] Applications of Bis-PEG-NHS Linkers: A Practical Guide. TideChem, February 2026. View Source